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Compound of Interest

Compound Name: SAG dihydrochloride

Cat. No.: B10824570 Get Quote

This document provides essential safety and logistical information for the proper disposal of

SAG (Smoothened Agonist) dihydrochloride, a potent agonist of the Smoothened (Smo)

receptor used in laboratory research to activate the Hedgehog signaling pathway.[1][2][3][4]

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

I. Immediate Safety and Handling Precautions
Before handling or disposing of SAG dihydrochloride, it is imperative to be familiar with its

potential hazards and the necessary personal protective equipment (PPE). While one Safety

Data Sheet (SDS) classifies it as not a hazardous substance or mixture, it is prudent to handle

it with care as it may be harmful if inhaled, swallowed, or absorbed through the skin, and can

cause eye and skin irritation.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear approved safety glasses or goggles.

Hand Protection: Chemical-resistant gloves should be worn. Dispose of contaminated gloves

after use in accordance with laboratory best practices.

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator. Ensure

adequate ventilation in the handling area.
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Body Protection: Wear a lab coat to prevent skin contact.

II. Step-by-Step Disposal Protocol
Disposal of SAG dihydrochloride must comply with all federal, state, and local regulations.

The primary method of disposal is through a licensed professional waste disposal company.

Waste Collection:

Collect unused SAG dihydrochloride powder and any materials contaminated with it

(e.g., weighing papers, pipette tips) in a clearly labeled, sealed, and suitable container for

chemical waste.

For solutions, collect in a sealed, labeled container designated for chemical waste.

Waste Treatment (to be performed by a licensed facility):

The recommended method of disposal is incineration. The material can be dissolved or

mixed with a combustible solvent and burned in a chemical incinerator equipped with an

afterburner and scrubber.

Contaminated Packaging:

Dispose of the original container and any contaminated packaging as unused product in

the same manner as the chemical waste itself.

Accidental Spills:

In the event of a spill, avoid creating dust.

Carefully sweep up the solid material and place it in a suitable, closed container for

disposal.

Do not allow the product to enter drains or waterways.

III. Chemical and Safety Data Summary
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The following table summarizes key quantitative and safety information for SAG
dihydrochloride.

Property Value Reference

Molecular Weight 562.98 g/mol

Formula C₂₈H₂₈ClN₃OS·2HCl

Appearance Light yellow solid

Solubility

Soluble in water (up to 100

mM) and DMSO (up to 100

mM)

Storage Store at -20°C

Purity ≥98%

Hazard Class

Not classified as hazardous by

one source, but handle with

care.

IV. Mechanism of Action: Hedgehog Signaling
Pathway
SAG dihydrochloride is a potent agonist of the Smoothened (Smo) receptor, a key component

of the Hedgehog (Hh) signaling pathway. This pathway is crucial in embryonic development

and tissue homeostasis. In the "off" state, the Patched (PTCH1) receptor inhibits Smo. Upon

binding of the Sonic Hedgehog (Shh) ligand to PTCH1, this inhibition is relieved, allowing Smo

to activate the GLI family of transcription factors, which then regulate the expression of target

genes. SAG directly binds to and activates Smo, thereby bypassing the need for Shh ligand

and PTCH1 regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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